N-Formyl-L-leucine

• IUPAC Name: (2S)-2-formamido-4-methylpentanoic acid
• InChI: InChI=1S/C7H13NO3/c1-5(2)3-6(7(10)11)8-4-9/h4-6H,3H2,1-2H3,(H,8,9)(H,10,11)/t6-/m0/s1
• InChI Key: HFBHOAHFRNLZGN-LURJTMIESA-N
• Canonical SMILES: CC(C)CC(C(=O)O)NC=O
• Isomeric SMILES: CC(C)C[C@@H](C(=O)O)NC=O
• Molecular Formula: C7H13NO3
• DSSTOX Substance ID: DTXSID90878997
• Molecular Weight: 159.18 g/mol
• CAS RN: 6113-61-7, 5338-45-4

Description

N-FORMYL-L-LEUCINE, also known as FOR-LEU-OH, is a derivative of the amino acid leucine, which plays a crucial role in protein biosynthesis and metabolism. The molecular formula of N-FORMYL-L-LEUCINE is C8H15NO3, and its CAS number is 6113-61-7.

Synthesis Analysis

N-FORMYL-L-LEUCINE is used as a building block for peptide synthesis and as a precursor for the synthesis of other amino acids. A method for producing N-formyl leucine has been patented, which involves a reaction of leucine with formaldehyde.

Molecular Structure Analysis

The molecular formula of N-FORMYL-L-LEUCINE is C7H13NO3. It is a leucine derivative.

Chemical Reactions Analysis

One of the significant applications of N-FORMYL-L-LEUCINE is in the synthesis of enantiopure compounds. It is used as a chiral auxiliary in asymmetric synthesis reactions, which involves the use of a non-racemic chiral compound to control the stereochemistry of the product.

Physical And Chemical Properties Analysis

N-FORMYL-L-LEUCINE has a molecular weight of 159.183, a density of 1.1±0.1 g/cm3, a boiling point of 360.6±25.0 °C at 760 mmHg, and a melting point of 142 °C.

Scientific Research Applications

Building Block for Peptide Synthesis

. Peptides are short chains of amino acids that play crucial roles in biological functions. The formyl group in “N-Formyl-L-leucine” can protect the amino group during peptide synthesis, preventing unwanted side reactions.

Precursor for Other Amino Acids

. The formyl group can be removed under certain conditions, allowing the leucine residue to react with other molecules.

Chiral Reagent

. Chiral reagents are used in chemical reactions to produce chiral molecules, which are molecules that cannot be superimposed on their mirror images. These molecules are important in fields like drug development and materials science.

Starting Material for Drug Preparation

. The formyl group can be transformed into other functional groups, enabling the synthesis of a wide range of compounds.

Synthesis of Enantiopure Compounds

. Enantiopure compounds contain only one of two possible mirror-image forms (enantiomers) of a molecule. These compounds are important in pharmaceuticals, as different enantiomers of a drug can have different effects in the body.

N-Formylation of Amines and Nitroarenes

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Bioprocessing and Cell Culture

. It can be used to produce proteins and other biological products in cells, which is important in fields like biotechnology and medicine.

Formylation Procedure Using Aqueous Formic Acid

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Safety And Hazards

N-FORMYL-L-LEUCINE should be handled with suitable protective equipment to avoid dust formation and inhalation. It should be stored in a well-ventilated place and kept in a tightly closed container.

Future Directions

N-FORMYL-L-LEUCINE is an essential component of various biochemical pathways and is used in the synthesis of peptides, drugs, and food additives. It has potential applications in developing FPR1-targeting agents.

Q & A

Q1: What is the biological significance of N-Formyl-L-leucine and how does it interact with its target?

A1: N-Formyl-L-leucine is best known as a structural component of the natural product lipstatin. Lipstatin, produced by Streptomyces toxytricini, is a potent and selective inhibitor of human pancreatic lipase. [] The N-Formyl-L-leucine moiety is attached as an ester to the 5-hydroxy group of the lipstatin molecule. [] This interaction is crucial for lipstatin's inhibitory activity against pancreatic lipase, an enzyme essential for the digestion and absorption of dietary fats. By inhibiting pancreatic lipase, lipstatin reduces the breakdown and absorption of fats, leading to weight loss. []

Q2: Can you elaborate on the structural characteristics of N-Formyl-L-leucine?

A2: While the exact spectroscopic data for N-Formyl-L-leucine was not provided in the research papers, its molecular formula is C₇H₁₃NO₃ and its molecular weight is 159.18 g/mol. [] It is structurally similar to other N-formyl amino acids and is characterized by the presence of a formyl group (-CHO) attached to the amino group (-NH₂) of the L-leucine amino acid.

Q3: Has N-Formyl-L-leucine been studied in the context of long-term depression (LTD) and what are the findings?

A4: While N-Formyl-L-leucine itself is not directly involved in LTD, a derivative, N-formyl-l-leucine (1S)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl ester (THL), is a known inhibitor of diacylglycerol lipase-α (DGL-α). DGL-α is an enzyme responsible for the synthesis of the endocannabinoid 2-arachidonoylglycerol (2-AG). Research suggests that 2-AG plays a critical role in mediating LTD in hippocampal pyramidal cells and GABAergic interneurons. [] By inhibiting DGL-α with THL, researchers were able to block the induction of LTD in these cells, highlighting the importance of endocannabinoid signaling in this process. []

Q4: What are some of the analytical methods used to characterize and study N-Formyl-L-leucine?

A5: While specific analytical techniques for N-Formyl-L-leucine were not described in the provided research, related compounds like lipstatin have been analyzed using spectroscopic and chemical methods. [] These likely include techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to elucidate the structure and study the properties of the molecule. Additionally, enzyme-linked immunosorbent assays (ELISA) have been used to quantify related molecules like endothelin-1 in biological samples. []